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Compound of Interest

Compound Name: VU534

Cat. No.: B2762058 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
VU534 is a potent small molecule activator of N-acyl-phosphatidylethanolamine hydrolyzing

phospholipase D (NAPE-PLD), an enzyme responsible for the biosynthesis of N-acyl-

ethanolamides (NAEs). These application notes provide detailed protocols for the use of

VU534 in cell culture studies to investigate the roles of NAPE-PLD and NAEs in various cellular

processes.
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Property Description

Target
N-acyl-phosphatidylethanolamine hydrolyzing

phospholipase D (NAPE-PLD)[1][2][3]

Mechanism of Action

Allosteric activator of NAPE-PLD, enhancing the

conversion of N-acyl-

phosphatidylethanolamines (NAPEs) to N-acyl-

ethanolamides (NAEs)[1]

Solubility Soluble in DMSO

Negative Control
VU233 is an inactive analog suitable for use as

a negative control in experiments[1][3]

Inhibitors

The activity of VU534 can be inhibited by LEI-

401 (reversible NAPE-PLD inhibitor) and

bithionol (irreversible NAPE-PLD inhibitor)[1][4]

Quantitative Data Summary
The following table summarizes the effective concentrations and maximal effects of VU534
observed in various experimental systems.
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System Parameter Value

Recombinant mouse NAPE-

PLD
EC50 0.30 µM[1][3]

Emax >2.0-fold induction[1][3]

Recombinant human NAPE-

PLD
EC50 0.93 µM[3][5]

Emax 1.8-fold induction[3][5]

RAW264.7 mouse

macrophages
EC50 6.6 µM[4]

Emax 1.6-fold induction[4]

HepG2 human hepatocytoma

cells
EC50 1.5 µM[5]

Emax 1.6-fold induction[5]

Soluble epoxide hydrolase

(sEH)
IC50 1.2 µM (modest inhibition)[2]

Signaling Pathway
VU534 activates the NAPE-PLD pathway, leading to the production of NAEs which then act on

various receptors to elicit biological effects.
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Biological Effects
(e.g., enhanced efferocytosis)
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Seed cells in
96-well plate

Treat cells with VU534,
controls, and/or inhibitors

Incubate at 37°C

Wash and lyse cells

Add NAPE-PLD substrate

Measure fluorescence

Analyze data (EC50, Emax)

 

Seed cells in
96-well plate

Treat with a range of
VU534 concentrations

Incubate for 24-72 hours

Perform cytotoxicity assay
(e.g., MTT, LDH)

Measure signal
(absorbance/fluorescence)

Calculate % cell viability
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Prepare Apoptotic Cells Prepare Phagocytes

Induce apoptosis
in target cells

Label with
fluorescent dye

Co-culture phagocytes and
apoptotic cells

Seed phagocytes

Treat with VU534

Wash away non-engulfed cells

Quantify efferocytosis
(Flow Cytometry/Microscopy)

Calculate efferocytosis index

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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